Cas no 68659-04-1 (1-(3-Acetyl-1,2-oxazol-5-yl)ethanone)

1-(3-Acetyl-1,2-oxazol-5-yl)ethanone structure
68659-04-1 structure
Product Name:1-(3-Acetyl-1,2-oxazol-5-yl)ethanone
CAS No:68659-04-1
MF:C7H7NO3
MW:153.135381937027
CID:971778
Update Time:2023-08-02

1-(3-Acetyl-1,2-oxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • null
    • Ethanone, 1,1-(3,5-isoxazolediyl)bis- (9CI)
    • 1,1'-(isoxazole-3,5-diyl)diethanone
    • 1-(3-Acetyl-1,2-oxazol-5-yl)ethanone
    • Inchi: 1S/C7H7NO3/c1-4(9)6-3-7(5(2)10)11-8-6/h3H,1-2H3
    • InChI Key: YHEAMHBYAKQKGK-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=CC(C(C)=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 190
  • XLogP3: 0.4
  • Topological Polar Surface Area: 60.2
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